Cas no 1464947-85-0 (2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)-)

• Product Name: 2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)-
• CAS No: 1464947-85-0
• MF: C₉H₁₂F₃N₃
• MW: 219.20689201355
• CID: 5878837
• PubChem ID: 65535966
• Update Time: 2025-05-19

2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)-
• N5-methyl-N5-(3,3,3-trifluoropropyl)pyridine-2,5-di amine
• N5-Methyl-N5-(3,3,3-trifluoropropyl)pyridine-2,5-diamine
• 5-N-methyl-5-N-(3,3,3-trifluoropropyl)pyridine-2,5-diamine
• EN300-4287814
• 1464947-85-0
• AT22070
• AKOS014873878

• Inchi： 1S/C9H12F3N3/c1-15(5-4-9(10,11)12)7-2-3-8(13)14-6-7/h2-3,6H,4-5H2,1H3,(H2,13,14)
• InChI Key： VLNMRNRXMHDLNV-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(N(C)CCC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 219.09833188g/mol
• Monoisotopic Mass: 219.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)-

Introduction to 2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)- (CAS No. 1464947-85-0)

2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)- (CAS No. 1464947-85-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring with specific substitutions. The presence of the N5-methyl and N5-(3,3,3-trifluoropropyl) groups imparts distinct chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)- is C10H14F3N3, and its molecular weight is approximately 229.22 g/mol. The compound's structure is particularly interesting due to the combination of the pyridine ring and the trifluoromethylated propyl group. This structural feature contributes to its stability and reactivity in different chemical environments.

In recent years, there has been a growing interest in the development of new pharmaceuticals that target specific biological pathways. 2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)- has shown promise in this regard due to its potential as a lead compound for drug discovery. Research has indicated that this compound can interact with various biological targets, including enzymes and receptors, which are crucial for therapeutic interventions.

One of the key areas of research involving 2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)- is its potential as an inhibitor of specific enzymes. Enzyme inhibitors are essential in the treatment of various diseases by modulating metabolic pathways or blocking the activity of pathogenic enzymes. Studies have shown that this compound can effectively inhibit certain enzymes involved in inflammatory processes and cancer progression. This makes it a promising candidate for the development of new anti-inflammatory and anti-cancer drugs.

Beyond its enzymatic inhibition properties, 2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)- has also been explored for its potential as a ligand for specific receptors. Receptor ligands play a crucial role in signal transduction pathways and can be used to modulate cellular responses. Research has demonstrated that this compound can bind to certain receptors with high affinity and selectivity. This property makes it a valuable tool for studying receptor function and developing receptor-targeted therapies.

The synthesis of 2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)- involves several steps that require precise control over reaction conditions to ensure high yield and purity. The process typically starts with the preparation of the pyridine ring followed by selective substitution reactions to introduce the desired functional groups. Advanced synthetic techniques and catalysts are often employed to optimize the synthesis process and reduce side reactions.

In addition to its potential therapeutic applications, 2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)- has also been studied for its use in materials science and analytical chemistry. Its unique chemical properties make it suitable for various applications in these fields. For example, it can be used as a building block for the synthesis of more complex molecules or as a reagent in analytical methods for detecting specific compounds.

The safety profile of 2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)- is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further research is needed to fully understand its safety profile in humans.

In conclusion, 2,5-Pyridinediamine, N5-methyl-N5-(3,3,3-trifluoropropyl)- (CAS No. 1464947-85-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential.